Cas no 2097909-87-8 (5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide
• CAS No: 2097909-87-8
• MF: C₁₈H₁₇ClF₃N₃O₂
• MW: 399.79469370842
• CID: 6388677
• PubChem ID: 121142629
• Update Time: 2025-05-19

5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide
• AKOS032465161
• 2097909-87-8
• 5-chloro-2-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}benzamide
• 5-chloro-2-methoxy-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]benzamide
• F6443-9560
• 5-chloro-2-methoxy-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)benzamide

• Inchi： 1S/C18H17ClF3N3O2/c1-27-15-4-3-12(19)8-14(15)17(26)24-13-6-7-25(10-13)16-5-2-11(9-23-16)18(20,21)22/h2-5,8-9,13H,6-7,10H2,1H3,(H,24,26)
• InChI Key： KXPKDBKFYJXLHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1CN(C2C=CC(C(F)(F)F)=CN=2)CC1)=O)OC

Computed Properties

• Exact Mass: 399.0961390g/mol
• Monoisotopic Mass: 399.0961390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide

Introduction to 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide (CAS No. 2097909-87-8)

5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its intricate molecular structure and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2097909-87-8, represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of functional groups such as chloro, methoxy, and amide moieties, combined with a pyridine and pyrrolidine scaffold, suggests a rich chemical space for interaction with biological targets.

The molecular architecture of 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide is characterized by its multi-layered heterocyclic system. The core structure consists of a benzamide moiety linked to a pyridine ring, which is further substituted with a pyrrolidine ring. The pyrrolidine ring itself is connected to a trifluoromethyl-substituted pyridine, adding an additional layer of complexity and potential for selective binding interactions. This arrangement not only enhances the compound's solubility and bioavailability but also introduces diverse electronic properties that can modulate its interaction with biological receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in inflammatory and immunological pathways. The 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide structure exhibits several features that make it a compelling candidate for such applications. The amide group in the benzamide moiety can serve as a hydrogen bond acceptor, while the chloro and methoxy substituents can engage in hydrophobic interactions or polar interactions depending on the target protein. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

Recent studies have highlighted the importance of trifluoromethyl groups in pharmaceutical compounds due to their ability to improve pharmacokinetic properties such as lipophilicity and metabolic stability. In the context of 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide, the trifluoromethyl-substituted pyridine ring is positioned strategically to interact with biological targets, potentially enhancing binding affinity through van der Waals interactions and dipole-dipole forces. This feature has been extensively studied in various drug candidates, demonstrating its efficacy in improving drug-like properties.

The pyrrolidine scaffold is another critical component of this compound that has been extensively explored in medicinal chemistry. Pyrrolidine derivatives are known for their ability to modulate enzyme activity and receptor binding. In particular, the 3-position of the pyrrolidine ring provides a suitable site for functionalization, allowing for the introduction of additional pharmacophoric elements that can enhance biological activity. The presence of both pyridine and pyrrolidine rings in 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}benzamide creates a versatile framework that can interact with multiple biological targets through diverse mechanisms.

From a synthetic perspective, the preparation of 5-chloro-2-methoxy-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-y}benzamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of commercially available precursors such as 2-methoxyaniline derivatives and trifluoromethyl-substituted pyridines. Key steps include condensation reactions to form the amide bond, followed by nucleophilic substitution reactions to introduce the pyrrolidine moiety. Each step must be carefully monitored using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the desired product is obtained.

The pharmacological profile of 5-chloro-2-methoxy-N-{1--5-(trifluoromethyl)pyridin--2-y]pr--3-y]benzamide is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against various enzymes and receptors relevant to inflammation and immunology. For instance, the compound may interact with cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes, which are key players in inflammatory pathways. Additionally, its structure may allow it to bind to cytokine receptors or other immunologically relevant targets, making it a potential therapeutic agent for conditions such as autoimmune diseases or chronic inflammation.

In conclusion, 5-chloro--m--methox--N{-{1-- --(trifluormethyle)-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---y]pr-- -{y]pr--)benzmide (CAS No.--2097909--87--8) represents an intriguing compound with significant potential in pharmaceutical research due to its complex molecular structure and diverse functional groups. Its synthesis presents challenges that require advanced chemical techniques but offer opportunities for innovation in drug discovery. As further research unfolds, this compound could emerge as a valuable tool for developing novel therapeutic agents targeting inflammatory and immunological disorders.